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Compound of Interest

2-Methoxy-4-nitro-1,3,5-
Compound Name: )
trimethylbenzene

Cat. No.: B8675339

Get Quote

A Note on Nomenclature: The requested compound, "4-Nitro-2,4,6-trimethylanisole," is

presumed to be a misnomer as the 4-position on the anisole ring is substituted with a methyl
group. This guide will focus on the more chemically plausible isomer, 3-Nitro-2,4,6-
trimethylanisole, which is the expected product from the nitration of 2,4,6-trimethylanisole.

Introduction

3-Nitro-2,4,6-trimethylanisole is a nitrated aromatic compound with potential applications in
organic synthesis as a building block for more complex molecules. Its structure, featuring both
electron-donating (methoxy and methyl) and electron-withdrawing (nitro) groups, imparts a
unique reactivity profile, making it a subject of interest for researchers in medicinal chemistry
and materials science. This technical guide provides a comprehensive overview of its
molecular characteristics, a detailed protocol for its synthesis, and essential safety information.

Molecular Profile

The key molecular identifiers for 3-Nitro-2,4,6-trimethylanisole are detailed below.
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Property Value Source
Molecular Formula C10H13NOs Deduced
Molecular Weight 195.22 g/mol Calculated
Parent Compound 2,4,6-Trimethylanisole

Parent Mol. Formula C10H140

Parent Mol. Weight 150.22 g/mol

Synthesis of 3-Nitro-2,4,6-trimethylanisole

The synthesis of 3-Nitro-2,4,6-trimethylanisole is achieved through the electrophilic aromatic
substitution of 2,4,6-trimethylanisole. The methoxy and methyl groups are activating and ortho-,
para-directing. However, since the 2, 4, and 6 positions are already substituted, the incoming
nitro group is directed to the available meta positions (3 and 5).

Synthesis Workflow

2,4,6-Trimethylanisole

Nitrating Mixture (HNOs + HzSOx)

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Nitro-2,4,6-trimethylanisole.

Experimental Protocol

This protocol is a generalized procedure for the nitration of an activated aromatic ring and may
require optimization for this specific substrate.

Materials:

e 2,4,6-Trimethylanisole
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Concentrated Nitric Acid (70%)

Concentrated Sulfuric Acid (98%)

Ice

Deionized Water

Dichloromethane (or other suitable organic solvent)
Saturated Sodium Bicarbonate Solution
Anhydrous Magnesium Sulfate

Silica Gel for column chromatography

Hexane and Ethyl Acetate for elution

Procedure:

Preparation of the Nitrating Mixture: In a separate flask, carefully add 1.5 mL of concentrated
nitric acid to 1.5 mL of concentrated sulfuric acid, while cooling in an ice bath.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 1.50 g (10 mmol) of 2,4,6-trimethylanisole in 10 mL of dichloromethane. Cool
the flask in an ice bath to 0-5 °C.

Nitration: Slowly add the pre-cooled nitrating mixture dropwise to the solution of 2,4,6-
trimethylanisole over a period of 15-20 minutes, ensuring the temperature remains below 10
°C.

Reaction Monitoring: After the addition is complete, stir the reaction mixture at 0-5 °C for an
additional 30 minutes. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

Quenching: Carefully pour the reaction mixture into a beaker containing 50 g of crushed ice
and 50 mL of cold deionized water.
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o Extraction: Transfer the mixture to a separatory funnel and extract the product with 3 x 20 mL

portions of dichloromethane.

e Washing: Combine the organic layers and wash with 2 x 30 mL of deionized water, followed

by 2 x 30 mL of saturated sodium bicarbonate solution, and finally with 30 mL of brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the crude product by column chromatography on silica gel, using a

hexane-ethyl acetate gradient as the eluent, to afford pure 3-Nitro-2,4,6-trimethylanisole.

Physicochemical Properties (Estimated)

Specific experimental data for 3-Nitro-2,4,6-trimethylanisole is not readily available. The

following properties are estimated based on the parent compound and structurally similar

molecules.
Property Estimated Value Basis of Estimation
) ) Typical for nitroaromatic
Appearance Pale yellow solid or ol
compounds
_ _ Based on 2,4,6-Trimethyl-3-
Melting Point 60-70 °C )
nitrophenol (m.p. 65.4 °C)[1]
Higher than the parent
N ) compound (205-206 °C) due to
Boiling Point > 250 °C ) )
increased polarity and
molecular weight[2]
Insoluble in water; Soluble in
N common organic solvents General solubility of
Solubility

(e.g., dichloromethane, ethyl

acetate, acetone)

nitroaromatic compounds

Safety and Handling
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Nitrated aromatic compounds should be handled with care as they can be toxic and potentially
explosive.

o General Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and
eye irritation. May cause damage to organs through prolonged or repeated exposure[3].

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection. Use in a well-ventilated area or under a fume hood.

» Fire and Explosion Hazards: Combustible. May emit toxic fumes of carbon oxides and
nitrogen oxides upon combustion[3].

e Incompatibilities: Strong oxidizing agents and strong bases.

References
o Google Patents. CN1800143A - 2,4,6-trimethylaniline synthesis method.

e Pavia, D. L., etal.

o US Environmental Protection Agency. 2,4,6-Trimethyl-3-nitrophenol Properties. [Link]

e The Good Scents Company. 2,4,6-trimethyl anisole mesityl methyl ether. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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